Cas no 2034230-59-4 (3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034230-59-4
• MF: C₁₃H₁₈N₄O₃S
• MW: 310.372021198273
• CID: 5346932
• Update Time: 2025-05-25

3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((1-(propylsulfonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-(1-propylsulfonylpiperidin-3-yl)oxypyrazine-2-carbonitrile
• 3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C13H18N4O3S/c1-2-8-21(18,19)17-7-3-4-11(10-17)20-13-12(9-14)15-5-6-16-13/h5-6,11H,2-4,7-8,10H2,1H3
• InChI Key： DSXPNTMGZKRELY-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CCCC(C1)OC1C(C#N)=NC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 0.9
• Topological Polar Surface Area: 105

Additional information on 3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

Introduction to 3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034230-59-4)

3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2034230-59-4, represents a unique structural motif that combines a pyrazine core with a piperidine sulfonamide moiety, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile features a nitrile group at the 2-position of the pyrazine ring, which is flanked by an oxygenated piperidine sulfonamide side chain. This configuration suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological pathways. The presence of both the nitrile and sulfonamide functional groups enhances the compound's versatility, allowing for diverse chemical modifications and derivatization strategies.

In recent years, there has been a growing interest in pyrazine derivatives due to their broad spectrum of biological activities. Pyrazines are known to exhibit properties such as antimicrobial, antiviral, anti-inflammatory, and anticancer effects, making them valuable scaffolds for drug design. The introduction of the propane-1-sulfonyl)piperidin-3-yl group in this compound not only enhances its solubility but also provides additional binding pockets for target interactions. This structural feature is particularly relevant in the context of modern drug discovery, where optimizing solubility and bioavailability is crucial for successful therapeutic intervention.

One of the most compelling aspects of 3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile is its potential as a lead compound for developing novel therapeutic agents. The combination of the pyrazine ring and the sulfonamide-piperidine moiety creates a rich chemical space for virtual screening and high-throughput testing. These methodologies have become indispensable tools in contemporary drug discovery pipelines, enabling researchers to rapidly identify compounds with high binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are well-documented for their ability to interact with biological systems through hydrogen bonding and ionic interactions, which are critical for achieving high affinity and selectivity. The sulfonamide group in 3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile is strategically positioned to engage with key residues in protein targets, making it an attractive scaffold for rational drug design.

The nitrile group at the 2-position of the pyrazine ring adds another layer of complexity to this compound's structure. Nitriles are known to participate in various biochemical reactions, including nucleophilic addition and metal coordination, which can be leveraged to develop multifunctional drugs. The potential for further derivatization of this nitrile group opens up numerous possibilities for generating analogs with enhanced pharmacological properties.

In the context of current pharmaceutical research, there is a strong emphasis on developing small molecules that can modulate protein-protein interactions (PPIs). PPIs play a crucial role in many disease pathways, making them attractive targets for therapeutic intervention. The unique structural features of 3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile suggest that it may have the potential to disrupt or regulate PPIs, thereby offering new therapeutic opportunities.

The synthesis of 3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in building the intricate frameworks required for this class of compounds.

The pharmacokinetic properties of 3-{[1-(propane-1-sulfonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. Preliminary studies suggest that the presence of both polar functional groups may enhance its solubility and bioavailability, which are critical factors for clinical efficacy.

Another exciting aspect of this compound is its potential application in combination therapy. The ability to design molecules that can act synergistically with existing drugs has become increasingly important in addressing complex diseases such as cancer and infectious disorders. The multifaceted nature of 3-{[1-(propane-1-sulfonyl)piperidin-3-yloxy}]pyrazine}-2-carbonitrile makes it a promising candidate for such combinatorial approaches.

In conclusion,3-{[1-(propane - 1 - sulfonylpiperidin - 3 - yl)]oxy}pyrazine - 2 - carbonitrile (CAS No. 2034230 - 59 - 4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for further exploration in drug discovery and development. As research continues to uncover new biological targets and therapeutic strategies, this compound holds great promise as a lead molecule for developing novel treatments across various disease areas.